Cas no 121842-70-4 (3-(butylsulfinyl)-l-alanine)

• Product Name: 3-(butylsulfinyl)-l-alanine
• CAS No: 121842-70-4
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 1212983
• PubChem ID: 25763847
• Update Time: 2025-04-20

3-(butylsulfinyl)-l-alanine Chemical and Physical Properties

Names and Identifiers

• 3-(Butylsulfinyl)-L-alanine
• (2R)-2-Amino-3-(butylsulfinyl)propanoic acid
• 3-(Butylsulfinyl)-L-alanin
• L-alanine, 3-(butylsulfinyl)-
• L-ALANINE, 3-[(R)-BUTYLSULFINYL]-
• 121842-70-4
• (2R)-2-azaniumyl-3-[(R)-butylsulfinyl]propanoate
• DB-326541
• 3-(butylsulfinyl)-l-alanine

• Inchi： 1S/C7H15NO3S/c1-2-3-4-12(11)5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)/t6-,12+/m0/s1
• InChI Key： CBFHOPPJBYHALQ-PWCHPLFNSA-N
• SMILES： [S@@](CCCC)(C[C@@H](C(=O)[O-])[NH3+])=O

Computed Properties

• Exact Mass: 193.07735
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids